Cas no 1805927-47-2 (5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine)
5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine
-
- Inchi: 1S/C7H4F3N3/c8-5-3(1-11)4(12)2-13-6(5)7(9)10/h2,7H,12H2
- InChI Key: KINAKPXNQANHML-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C(=CN=C1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 1.2
- Topological Polar Surface Area: 62.7
5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030263-500mg |
5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine |
1805927-47-2 | 97% | 500mg |
$940.80 | 2022-04-01 | |
| Alichem | A023030263-1g |
5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine |
1805927-47-2 | 97% | 1g |
$1,814.40 | 2022-04-01 |
5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine
Introduction to 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1805927-47-2)
5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine, identified by its CAS number 1805927-47-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino group, a cyano group, and two fluorine atoms at specific positions, exhibits promising properties that make it a valuable candidate for further exploration in drug development.
The structural configuration of 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine imparts distinct chemical and biological characteristics. The presence of fluorine atoms, particularly in the difluoromethyl group, enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the design of novel therapeutic agents. Additionally, the cyano group contributes to the electron-withdrawing effect, influencing the reactivity and electronic properties of the compound.
In recent years, there has been a growing interest in fluorinated heterocycles due to their potential applications in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied for their role in various biological processes and their suitability as pharmacophores. The compound 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine represents a significant advancement in this area, offering a versatile scaffold for the synthesis of novel bioactive molecules.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have highlighted the importance of fluorinated pyridines in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The structural motifs present in 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine align well with these requirements, making it an attractive candidate for further investigation.
The cyano group in this compound can serve as a handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements or modify existing ones. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often necessary to achieve desired pharmacological properties. Moreover, the difluoromethyl group enhances lipophilicity and metabolic stability, which are key factors in determining drug efficacy and bioavailability.
Recent advancements in computational chemistry have also facilitated the exploration of 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine as a lead compound. Molecular modeling studies have demonstrated its potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches have accelerated the process of identifying promising candidates for experimental validation.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluorinated pyridines are known for their role in designing advanced materials with unique electronic properties. The presence of multiple fluorine atoms in 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine makes it a potential building block for organic semiconductors and other functional materials.
The synthesis of 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The introduction of fluorine atoms into aromatic systems is particularly challenging due to their high reactivity and sensitivity to reaction conditions. However, recent developments in fluorination techniques have made it more feasible to incorporate these elements into complex molecular frameworks.
The growing body of literature on fluorinated pyridines underscores their importance as versatile intermediates in drug discovery. Researchers have reported numerous examples where these compounds have served as key building blocks for successful therapeutic agents. The unique properties of 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine, including its ability to undergo further functionalization and its favorable physicochemical characteristics, position it as a promising candidate for future research.
In conclusion, 5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1805927-47-2) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its structural features make it an ideal candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one will undoubtedly play a crucial role in advancing therapeutic strategies and material innovations.
1805927-47-2 (5-Amino-4-cyano-2-(difluoromethyl)-3-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)